Cas no 291-15-6 (1,2,4,5-Tetroxane)

1,2,4,5-Tetroxane structure
1,2,4,5-Tetroxane structure
Product Name:1,2,4,5-Tetroxane
CAS No:291-15-6
MF:C2H4O4
MW:92.0507612228394
CID:238107
PubChem ID:11513734
Update Time:2025-04-19

1,2,4,5-Tetroxane Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,5-Tetroxane
    • 1,2,4,5-tetraoxane
    • LogP
    • 291-15-6
    • DTXSID10467807
    • CHEMBL2071269
    • Inchi: 1S/C2H4O4/c1-3-5-2-6-4-1/h1-2H2
    • InChI Key: UYVWNPAMKCDKRB-UHFFFAOYSA-N
    • SMILES: O1COOCO1

Computed Properties

  • Exact Mass: 92.01092
  • Monoisotopic Mass: 92.01095860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 26.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92

1,2,4,5-Tetroxane Related Literature

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd